2,4-dichloro-N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]benzamide

• IUPAC Name: 2,4-dichloro-N-[1-[(4-chlorophenyl)methyl]-1,2,4-triazol-3-yl]benzamide
• InChI: InChI=1S/C16H11Cl3N4O/c17-11-3-1-10(2-4-11)8-23-9-20-16(22-23)21-15(24)13-6-5-12(18)7-14(13)19/h1-7,9H,8H2,(H,21,22,24)
• InChI Key: URHVVJDIHOCGTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=NC(=N2)NC(=O)C3=C(C=C(C=C3)Cl)Cl)Cl
• Molecular Formula: C16H11Cl3N4O
• Molecular Weight: 381.6 g/mol

Description

2,4-dichloro-N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]benzamide, commonly known as CTB, is a chemical compound used in scientific research. It belongs to the class of benzamide derivatives and is widely used for its unique biochemical and physiological effects.

Mechanism of Action

CTB acts as a competitive antagonist of the histamine H3 receptor. It binds to the receptor and prevents histamine from binding, thereby inhibiting the downstream signaling pathways. This results in a decrease in the release of neurotransmitters, such as dopamine and acetylcholine, which are regulated by the H3 receptor. CTB has also been shown to modulate the release of other neurotransmitters through mechanisms that are not yet fully understood.
Biochemical and Physiological Effects:
CTB has a number of biochemical and physiological effects that make it a valuable tool in scientific research. It has been shown to modulate the release of neurotransmitters, such as dopamine and acetylcholine, which are involved in a variety of physiological processes, including cognition, mood, and movement. CTB has also been shown to have anti-inflammatory and analgesic effects, making it a potential therapeutic agent for the treatment of inflammatory and pain-related disorders.

Advantages and Limitations for Lab Experiments

CTB has several advantages for use in lab experiments. It is a highly selective and potent antagonist of the histamine H3 receptor, making it a valuable tool for studying the role of histamine in the central nervous system. CTB is also relatively easy to synthesize and has good solubility in a variety of solvents. However, CTB has some limitations for use in lab experiments. It has poor stability in aqueous solutions and can degrade quickly, which can affect the accuracy and reproducibility of experimental results. CTB also has limited selectivity for the histamine H3 receptor and can bind to other receptors, which can lead to off-target effects.

Future Directions

There are several future directions for the use of CTB in scientific research. One potential area of interest is the role of CTB in the treatment of inflammatory and pain-related disorders. CTB has been shown to have anti-inflammatory and analgesic effects, making it a potential therapeutic agent for these conditions. Another area of interest is the development of more selective and stable CTB analogs that can be used in a wider range of experimental settings. Finally, the role of CTB in modulating the release of other neurotransmitters, such as serotonin and norepinephrine, is an area of ongoing research that may lead to new insights into the regulation of neuronal activity.

Scientific Research Applications

CTB is widely used in scientific research for its unique biochemical and physiological effects. It is primarily used as a tool to study the role of histamine in the central nervous system. CTB acts as a potent and selective antagonist of the histamine H3 receptor, which is involved in the regulation of neurotransmitter release and neuronal activity. CTB has also been shown to modulate the release of other neurotransmitters, such as dopamine and acetylcholine.